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Get Quote

IWP-2 (C₂₂H₁₈N₄O₂S₃, MW: 466.6 g/mol) works by inhibiting Porcupine (Porcn), a membrane-bound O-

acyltransferase. This inhibition prevents the palmitoylation of Wnt proteins, a crucial step for their secretion

and activity. By blocking Wnt ligand secretion, IWP-2 effectively suppresses autocrine and paracrine Wnt/β-

catenin signaling [1] [2].

The table below summarizes its key biochemical properties:

Parameter Value Details / Assay

IC₅₀ (vs. Porcn) 27 nM Cell-free assay [1] [2]

IC₅₀ (vs. CK1δ) 40 nM (listed as 317 nM in
another source)

Cell-free assay [1] [2]

IC₅₀ (Cellular) 157 nM (0.157 μM) Suppression of Wnt/β-catenin in
HEK293T cells [1]

Solubility Soluble in DMSO [2]

Common Working
Concentration

5.0 μM Used in porcine SCNT embryo culture

[3]

Documented In Vitro Application Protocols
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Protocol 1: Inhibition of Wnt Signaling in Porcine SCNT Embryos

This protocol, derived from a 2017 study, details the use of IWP-2 in embryo culture to study the role of

canonical Wnt signaling [3].

Application Context: Culture of porcine somatic cell nuclear transfer (SCNT) embryos after electrical

activation.
Working Concentration: 5.0 μM IWP-2 [3].

Vehicle: DMSO.
Preparation: IWP-2 was added to the pre-warmed embryo culture medium, PZM-3 [3].

Treatment Procedure:
Following electrical activation, reconstructed embryos were transferred into PZM-3 medium

supplemented with 5.0 μM IWP-2.
Control SCNT embryos were cultured in PZM-3 without IWP-2 or with vehicle only.

Embryos were cultured at 38.5°C in a humidified atmosphere of 5% CO₂.
Embryos at various stages (2-cell, 4-cell, morula, early blastocyst, and hatching blastocyst)

were collected at 24, 36, 96, 132, and 156 hours post-activation, respectively, for downstream
analysis [3].

Key Findings: Treatment with IWP-2 inactivated the Wnt pathway in SCNT blastocysts, reflected by
low expression levels of downstream targets c-Myc and PPARδ. Furthermore, the treatment impaired

blastocyst hatching, indicating the importance of canonical Wnt signaling for embryo development [3].

Protocol 2: General Guidance for Cell Culture

While specific protocols for human pluripotent stem cell (hPSC) differentiation were not fully detailed in the

search results, the following guidance can be inferred from common practices and related literature.

Application Context: Differentiation of human pluripotent stem cells (hPSCs) into various lineages,

such as cardiomyocytes [1] or in models of ectodermal patterning where Wnt inhibition is required [4]
[5].

Working Concentration: A range of 1 to 10 μM is commonly used for in vitro cell culture, often
starting at 5 μM based on the embryo model and other Wnt inhibition studies [3] [1].

Vehicle: DMSO. A stock solution of IWP-2 is typically prepared in DMSO at a high concentration
(e.g., 5-50 mM) and stored at -20°C. This stock is then diluted into cell culture medium, ensuring the

final DMSO concentration is low enough to be non-toxic to cells (commonly <0.1%).
Treatment Procedure:

Prepare a stock solution of IWP-2 in DMSO.
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Add the stock solution directly to the pre-warmed cell culture medium to achieve the desired

final concentration.
The timing of IWP-2 addition is critical and depends on the specific differentiation protocol. It is

often used in the early phases of differentiation to steer cell fate decisions by inhibiting
endogenous Wnt signaling [4] [5].

Key Considerations:
Empirical Optimization: The optimal concentration and treatment window should be

determined empirically for each specific cell type and application.
Combination with Other Factors: In complex differentiation protocols, IWP-2 is frequently

used in combination with other small molecules and growth factors (e.g., ACTIVIN, FGF2, PKC
inhibitors) to achieve a desired signaling environment [4].

Experimental Workflow and Wnt Signaling Pathway

The following diagrams summarize the logical relationship of IWP-2's mechanism and a general

experimental workflow for its use.
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General IWP-2 Experimental Workflow

Prepare IWP-2 Stock in DMSO

Add to Culture Medium
(Common: 1-10 μM, e.g., 5 μM)
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Critical Considerations for Users

Vehicle Control: Always include a vehicle control group (e.g., DMSO at the same final concentration

as used in the treatment group) to account for any potential effects of the solvent itself [3].
Stable Conditions: IWP-2 is a stable compound under recommended storage conditions. Protect

from light and avoid repeated freeze-thaw cycles of the stock solution.
Validation: Confirm the efficacy of IWP-2 treatment in your specific system by assessing the

downregulation of Wnt pathway target genes (e.g., AXIN2, c-MYC) using methods like RT-qPCR or
Western blot [3] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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